Cas no 1326811-44-2 (8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a structurally complex heterocyclic compound featuring a spirocyclic core with a pyridine-3-carbonyl substituent. Its unique architecture, combining a rigid spiro[4.5]decane framework with a carboxylic acid functionality, makes it a valuable intermediate in medicinal chemistry and drug discovery. The tert-butyl group enhances steric stability, while the pyridine moiety offers potential for coordination or hydrogen bonding interactions. This compound is particularly useful in the synthesis of pharmacologically active molecules, where its spirocyclic system can contribute to conformational restraint and improved binding affinity. Its multifunctional design allows for further derivatization, supporting applications in ligand development and small-molecule therapeutics.
8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid structure
1326811-44-2 structure
Product Name:8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
CAS No:1326811-44-2
MF:C19H26N2O4
MW:346.420745372772
MDL:MFCD19706521
CID:4694668
Update Time:2025-05-25

8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
    • 8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
    • MDL: MFCD19706521
    • Inchi: 1S/C19H26N2O4/c1-18(2,3)14-6-8-19(9-7-14)21(15(12-25-19)17(23)24)16(22)13-5-4-10-20-11-13/h4-5,10-11,14-15H,6-9,12H2,1-3H3,(H,23,24)
    • InChI Key: HTXSVXKEKZCDLF-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)O)N(C(C2C=NC=CC=2)=O)C21CCC(C(C)(C)C)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 520
  • Topological Polar Surface Area: 79.7

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 544.9±50.0 °C at 760 mmHg
  • Flash Point: 217.1±25.9 °C

8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Security Information

8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB424032-1 g
8-tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2
1g
€751.00 2023-04-24
Chemenu
CM207692-1g
8-(tert-Butyl)-4-nicotinoyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2 97%
1g
$963 2024-08-02
abcr
AB424032-1g
8-tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; .
1326811-44-2
1g
€751.00 2025-02-21
A2B Chem LLC
AJ27611-1g
8-tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2 95+%
1g
$1280.00 2024-04-20
A2B Chem LLC
AJ27611-2g
8-tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2 95+%
2g
$1753.00 2024-04-20
A2B Chem LLC
AJ27611-5g
8-tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2 95+%
5g
$2405.00 2024-04-20
A2B Chem LLC
AJ27611-10g
8-tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2 95+%
10g
$3328.00 2024-04-20
A2B Chem LLC
AJ27611-25g
8-tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2 95+%
25g
$4633.00 2024-04-20
A2B Chem LLC
AJ27611-50g
8-tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2 95+%
50g
$6478.00 2024-04-20
A2B Chem LLC
AJ27611-100g
8-tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326811-44-2 95+%
100g
$9088.00 2024-04-20

Additional information on 8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Introduction to 8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-44-2)

8-Tert-Butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, identified by its CAS number 1326811-44-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic compound features a unique fusion of an oxygen-containing heterocycle and an azaspiro framework, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups, including a tert-butyl substituent at the 8-position, a pyridine-3-carbonyl moiety at the 4-position, and a spirocyclic connection between the 1-oxa and 4-aza rings. This intricate arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its application in synthetic chemistry and biological assays.

In recent years, spirocyclic compounds have been increasingly studied due to their potential advantages in terms of metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of both oxygen and nitrogen heteroatoms in the spirocycle enhances its ability to interact with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

The tert-butyl group in the molecule serves as a steric shield, which can improve the compound's solubility and reduce its susceptibility to enzymatic degradation. This feature is particularly valuable in drug development, where maintaining bioavailability is crucial. Additionally, the pyridine-3-carbonyl moiety can act as a hydrogen bond acceptor, facilitating interactions with polar residues in biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets with high accuracy. Studies suggest that derivatives of 8-Tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid may exhibit promising activity against certain enzymes implicated in inflammatory diseases and cancer. These findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization.

The synthesis of this compound involves multi-step organic transformations, including spirocyclic ring formation, functional group manipulations, and regioselective substitutions. The use of advanced synthetic methodologies has allowed for the efficient preparation of this complex molecule, paving the way for its exploration in both academic research and industrial applications.

One notable aspect of this compound is its versatility in serving as a building block for more elaborate structures. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties for specific therapeutic applications. This flexibility makes it an invaluable asset in the drug discovery pipeline.

The pharmacological evaluation of 8-Tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has revealed intriguing interactions with various biological targets. Preliminary studies indicate that it may possess inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Furthermore, its ability to modulate receptor activity suggests potential applications in treating neurological disorders.

The structural features of this compound also make it amenable to prodrug design strategies. By leveraging its chemical properties, researchers can develop prodrugs that enhance bioavailability or targeted delivery to specific tissues. This approach could improve therapeutic efficacy while minimizing side effects associated with systemic administration.

In conclusion, 8-Tert-butyl-4-(pyridine-3-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-44-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical profile, combined with promising preclinical data, positions it as a valuable scaffold for further research and development in pharmaceutical chemistry.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.